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Compound of Interest

Compound Name:
2-Acetamido-1,4-imino-1,2,4-

trideoxy-L-arabinitol

CAS No.: 944329-24-2

Cat. No.: B1146182

Get Quote

Abstract & Biological Context
Bacterial nonulosonic acids, such as Pseudaminic acid (Pse) and Legionaminic acid (Leg), are

critical components of cell surface polysaccharides in pathogenic bacteria like Pseudomonas

aeruginosa, Campylobacter jejuni, and Acinetobacter baumannii.[1] These sugars are absent in

humans, making their biosynthetic pathways and precursors ideal targets for novel antibacterial

vaccines and therapeutics.

L-LABNAc (2,4-diacetamido-2,4,6-trideoxy-L-altropyranose) is the key hexose moiety of the

nucleotide sugar UDP-L-AltNAc4NAc, the immediate precursor to Pseudaminic acid. The

synthesis of this molecule is chemically challenging due to the requirement for:

L-altro configuration: (C2-axial, C3-axial, C4-axial).

Nitrogen installation: Regioselective introduction of amino groups at C2 and C4.

Deoxygenation: Retention of the C6-deoxy (methyl) group.
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This guide details a robust "3,4-dimesylate activation" protocol, optimized for scalability and

stereochemical retention, overcoming the limitations of traditional glycal azidonitration routes.

Retrosynthetic Analysis
The strategy relies on the latent chirality of L-Fucose (L-galacto configuration). Rather than

building the stereocenters de novo, we utilize the existing C1, C5, and C6 stereochemistry and

invert C2, C3, and C4 via nucleophilic substitution cascades.
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Figure 1: Retrosynthetic logic flow from L-Fucose to L-LABNAc.

Detailed Experimental Protocol
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Phase 1: Preparation of the Activated Scaffold
The objective is to lock the anomeric position and activate C3 and C4 for displacement while

protecting C2.

Reagents: L-Fucose, Benzyl alcohol, Acetone,

, Acetic anhydride, Pyridine.

Step 1.1: One-Pot Glycosylation and Acetonide Formation
This step converts L-fucose directly into the benzyl glycoside and protects the cis-3,4-diol as an

isopropylidene acetal.

Reaction: Suspend L-Fucose (10.0 g, 61 mmol) in Benzyl alcohol (30 mL). Add Acetyl

chloride (0.5 mL) or Amberlite IR-120 (H+) resin as a catalyst.

Conditions: Heat to 50°C for 12 hours. Monitor TLC (DCM:MeOH 9:1) for disappearance of

fucose.

Acetonide Protection: Once glycosidation is complete, neutralize (if acid used), concentrate

to remove excess benzyl alcohol (high vacuum), and resuspend the crude residue in

Acetone (100 mL). Add 2,2-dimethoxypropane (20 mL) and p-TsOH (cat.). Stir at RT for 4

hours.

Workup: Neutralize with

, concentrate, and purify via flash chromatography (Hexane:EtOAc).

Product: Benzyl 3,4-O-isopropylidene-

-L-fucopyranoside.[1]

Step 1.2: C2-Acetylation and Deprotection
Acetylation: Dissolve the acetonide intermediate in Pyridine (50 mL) and add Acetic

Anhydride (20 mL). Stir overnight.

Hydrolysis: Concentrate to dryness. Dissolve residue in 80% aqueous Acetic Acid (100 mL)

and heat to 60°C for 2 hours to cleave the isopropylidene group while retaining the C2-
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acetate and C1-benzyl groups.

Purification: Co-evaporate with toluene to remove acetic acid. Flash chromatography yields

Benzyl 2-O-acetyl-

-L-fucopyranoside (Key Intermediate A).

Phase 2: Stereoselective Double Inversion
This is the critical phase where the L-galacto configuration is manipulated to allow nitrogen

introduction.

Reagents: Methanesulfonyl chloride (MsCl), Sodium Azide (

), DMF.

Step 2.1: 3,4-Di-O-Mesylation
Setup: Dissolve Intermediate A (5.0 g) in anhydrous DCM (50 mL) and Pyridine (10 mL).

Cool to 0°C.

Addition: Dropwise add MsCl (4.0 eq). Allow to warm to RT and stir for 12 hours.

Insight: Ensure anhydrous conditions. Moisture will lead to partial mesylation.

Workup: Wash with 1M HCl, sat.

, and brine. Dry over

.

Product: Benzyl 2-O-acetyl-3,4-di-O-mesyl-

-L-fucopyranoside.

Step 2.2: Azide Displacement Cascade
Note: This reaction often proceeds via a complex mechanism involving transient epoxide

formation or direct displacement depending on the exact conformer.

Reaction: Dissolve the di-mesylate in DMF (dry, 0.2 M concentration). Add
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(10.0 eq).

Conditions: Heat to 110°C for 24–48 hours. This high temperature is required to overcome

the steric hindrance of the axial C4 position and the secondary mesylates.

Safety Warning: Azide reactions at high heat present an explosion risk. Use a blast shield

and ensure the diazide product does not concentrate to dryness in the presence of metals.

Mechanism: The reaction typically results in the inversion of stereocenters to yield the 2,4-

diazido-2,4,6-trideoxy-L-altropyranoside derivative. The C2-acetate is often cleaved or

participates, requiring re-acetylation in the next step if lost.

Purification: Dilute with water, extract with EtOAc. Purification on silica gel is essential to

separate elimination byproducts.

Phase 3: Functionalization to L-LABNAc
Reagents:

, Pd/C, Acetic Anhydride.

Reduction: Dissolve the diazido intermediate in MeOH. Add Pd/C (10%) and stir under

(balloon) for 16 hours.

Acetylation: Filter off the catalyst. Add Acetic Anhydride (5 eq) and Pyridine to the filtrate. Stir

for 4 hours.

Final Deprotection (Optional): If the free sugar is required (instead of the benzyl glycoside),

perform hydrogenolysis (

, Pd(OH)

/C) in MeOH/Water.

Final Product:2,4-diacetamido-2,4,6-trideoxy-L-altropyranose.

Reaction Workflow Diagram
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Figure 2: Step-by-step reaction workflow for the synthesis of L-LABNAc from L-Fucose.

Quality Control & Data Summary
To ensure the success of the synthesis, compare the obtained spectral data against the

expected values for the L-altro configuration.

Parameter
Expected Value /
Observation

Diagnostic Significance

H-1 NMR 4.5–5.0 ppm (depending on

anomer)

Confirms glycosidic linkage

integrity.

C-6 Methyl
Doublet at

~1.1–1.2 ppm

Confirms retention of 6-deoxy

status (no oxidation).

NHAc Signals
Two singlets at

~1.9–2.0 ppm

Confirms successful

installation of two acetamido

groups.

Coupling Constants
and

small (< 3-4 Hz)

Indicative of L-altro

configuration (axial-axial-axial

relationships). Large couplings

would indicate gluco/galacto

contaminants.

Mass Spectrometry
[M+H]+ or [M+Na]+ matching

formula

Verifies molecular weight of the

diamino sugar.
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Issue: Low yield in Azide displacement.

Cause: Incomplete mesylation or moisture in DMF.

Fix: Dry DMF over molecular sieves (4Å) for 24h. Ensure reaction temp reaches 110°C to

force the difficult C4 substitution.

Issue: Inseparable mixtures after Step 2.

Cause: Migration of the acetyl group from C2 to C3/C4 during hydrolysis.

Fix: Perform the hydrolysis of the isopropylidene group under mild acidic conditions and

avoid basic workups before mesylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1146182/docs#application-note-stereoselective-
synthesis-of-l-labnac-pse-precursor-from-l-fucose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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